Cas no 85430-31-5 (BENZALDEHYDE, 3-METHOXY-2,5-DIMETHYL-)

• Product Name: BENZALDEHYDE, 3-METHOXY-2,5-DIMETHYL-
• CAS No: 85430-31-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 3350523
• Update Time: 2025-04-24

BENZALDEHYDE, 3-METHOXY-2,5-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 3-METHOXY-2,5-DIMETHYL-
• 3-Methoxy-2,5-dimethylbenzaldehyde

• Inchi： 1S/C10H12O2/c1-7-4-9(6-11)8(2)10(5-7)12-3/h4-6H,1-3H3
• InChI Key： SFVBVKVXWAHRCF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C)=CC(OC)=C1C

Additional information on BENZALDEHYDE, 3-METHOXY-2,5-DIMETHYL-

BENZALDEHYDE, 3-METHOXY-2,5-DIMETHYL-

BENZALDEHYDE, also known as 3-METHOXY-2,5-DIMETHYL-BENZALDEHYDE, is a unique aromatic aldehyde compound that has garnered significant attention in the field of biomedical research. This compound belongs to the family of aromatic aldehydes, which are known for their diverse applications in pharmaceuticals, cosmetics, and flavor chemistry. The presence of multiple substituents on the benzene ring, including methoxy and methyl groups, confers to this compound its distinct chemical properties and biological activities.

Recent studies have highlighted the potential of BENZALDEHYDE in various biomedical applications. One of the most promising areas is its role as a precursor molecule in drug development. The compound's structure allows for easy functionalization, making it an ideal candidate for the synthesis of more complex bioactive compounds. Additionally, its methoxy group contributes to its antioxidant properties, which have been explored in the context of neurodegenerative diseases.

The methyl substituents at positions 2 and 5 on the benzene ring enhance the compound's stability and solubility, which are critical factors for its pharmacokinetic profile. These structural features also influence its interaction with biological membranes, potentially modulating cell signaling pathways. This modulation has been implicated in the regulation of cancer cell proliferation and inflammation, making BENZALDEHYDE a subject of interest in oncology and immunology.

Recent advancements in sustainable chemistry have also led to the development of efficient synthetic routes for BENZALDEHYDE. These methods not only improve yield but also reduce environmental impact, aligning with global efforts toward green chemistry. The compound's synthesis has been optimized using advanced catalysts and reaction conditions, ensuring high purity and consistency in large-scale production.

In the realm of nanomedicine, researchers have explored the use of BENZALDEHYDE-derived nanoparticles for targeted drug delivery. The compound's ability to form stable colloidal dispersions has been leveraged to enhance its bioavailability and reduce systemic toxicity. This approach has shown promising results in preclinical models of cancer and bacterial infections.

Furthermore, the methoxy group in BENZALDEHYDE confers to it mild antimicrobial properties, which have been investigated in the context of antibiotic resistance. Studies suggest that the compound can inhibit the growth of several pathogenic bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA).

The combination of its structural versatility and biological activities positions BENZALDEHYDE as a valuable tool in biomedical research. Its applications span from drug discovery to nanoformulation development, with potential impacts on disease treatment and therapeutic innovation.